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4-O-methylbetaclamycin T 4-O-methylbetaclamycin T
Brand Name: Vulcanchem
CAS No.: 127676-54-4
VCID: VC0143429
InChI: InChI=1S/C29H35NO10/c1-6-29(37)11-16(40-17-10-14(30(3)4)23(31)12(2)39-17)19-22(28(29)36)27(35)20-21(26(19)34)25(33)18-13(24(20)32)8-7-9-15(18)38-5/h7-9,12,14,16-17,23,28,31,34-37H,6,10-11H2,1-5H3
SMILES: CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)N(C)C)O
Molecular Formula: C29H35NO10
Molecular Weight: 557.6 g/mol

4-O-methylbetaclamycin T

CAS No.: 127676-54-4

Main Products

VCID: VC0143429

Molecular Formula: C29H35NO10

Molecular Weight: 557.6 g/mol

4-O-methylbetaclamycin T - 127676-54-4

CAS No. 127676-54-4
Product Name 4-O-methylbetaclamycin T
Molecular Formula C29H35NO10
Molecular Weight 557.6 g/mol
IUPAC Name 7-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-6,9,10,11-tetrahydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C29H35NO10/c1-6-29(37)11-16(40-17-10-14(30(3)4)23(31)12(2)39-17)19-22(28(29)36)27(35)20-21(26(19)34)25(33)18-13(24(20)32)8-7-9-15(18)38-5/h7-9,12,14,16-17,23,28,31,34-37H,6,10-11H2,1-5H3
Standard InChIKey RSCLTUNMVPAIIQ-UHFFFAOYSA-N
SMILES CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)N(C)C)O
Canonical SMILES CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)N(C)C)O
Synonyms 4-O-methylbetaclamycin T
PubChem Compound 3081747
Last Modified Nov 11 2021
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